2-Fluoro-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%

• IUPAC Name: [3-(4-fluoro-3-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H16FNO2/c18-15-7-6-13(11-16(15)20)12-4-3-5-14(10-12)17(21)19-8-1-2-9-19/h3-7,10-11,20H,1-2,8-9H2
• InChI Key: IUHFTVZNSMLYOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)F)O
• Molecular Formula: C17H16FNO2
• DSSTOX Substance ID: DTXSID30684559
• Molecular Weight: 285.31 g/mol
• CAS RN: 1261895-67-3

Description

2-Fluoro-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% (hereafter referred to as 2F5P) is a new, highly active and selective fluorinated phenolic compound that has recently been discovered. It has been found to have a wide range of applications in both scientific research and laboratory experiments.

Mechanism of Action

2F5P has been found to interact with proteins in a variety of ways. It has been found to interact with the active site of enzymes, as well as with the active sites of receptors. It has also been found to interact with amino acids, which can alter the structure and function of proteins. Additionally, it has been found to interact with lipids, which can affect the membrane potential of cells.
Biochemical and Physiological Effects
2F5P has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, as well as to inhibit the activity of receptors. It has also been found to modulate the expression of certain genes, which can affect the development and function of cells. Additionally, it has been found to affect the membrane potential of cells, which can affect the transport of ions and other molecules across cell membranes.

Advantages and Limitations for Lab Experiments

2F5P has a number of advantages and limitations for laboratory experiments. One of the main advantages of 2F5P is its high selectivity and activity. This makes it an ideal tool for studying a variety of proteins, as well as for studying the mechanism of action of drugs. Additionally, it is relatively easy to synthesize, which makes it an accessible tool for laboratories. However, one of the main limitations of 2F5P is its potential toxicity, as it has been found to be toxic to certain cells and organisms.

Future Directions

There are a number of potential future directions for the use of 2F5P. One potential direction is in the development of new drugs or therapeutic agents. 2F5P has been found to interact with a variety of proteins, which could be used to develop new drugs that target specific proteins. Additionally, 2F5P could be used in the development of biosensors or diagnostic tools. Finally, 2F5P could be used in the development of new materials, such as polymers or nanomaterials.

Synthesis Methods

2F5P is synthesized using a two-step process. The first step involves the reaction of 5-fluorobenzyl bromide and 3-pyrrolidinylcarbonylphenol in the presence of a base such as potassium carbonate. This reaction produces the intermediate compound 5-fluorobenzyl-3-pyrrolidinylcarbonylphenol. The second step involves the reaction of this intermediate compound with a Grignard reagent, such as methylmagnesium bromide, to produce 2F5P.

Scientific Research Applications

2F5P is a highly active and selective fluorinated phenolic compound that has been found to have a wide range of applications in scientific research. It has been used in a variety of biological studies, including studies of enzymes, receptors, and other proteins. It has also been used in studies of the structure and function of proteins, as well as in studies of the mechanism of action of drugs.